5-(1H-indol-3-ylmethylene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one
5-(1H-indol-3-ylmethylene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0475349
InChI:
InChI=1S/C20H17N3OS/c1-13-7-9-15(10-8-13)22-20-23(2)19(24)18(25-20)11-14-12-21-17-6-4-3-5-16(14)17/h3-12,24H,1-2H3/b14-11-,22-20?
SMILES:
CC1=CC=C(C=C1)N=C2N(C(=C(S2)C=C3C=NC4=CC=CC=C43)O)C
Molecular Formula:
C20H17N3OS
Molecular Weight:
347.4g/mol
5-(1H-indol-3-ylmethylene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one
CAS No.:
Cat. No.: VC0475349
Molecular Formula: C20H17N3OS
Molecular Weight: 347.4g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C20H17N3OS |
|---|---|
| Molecular Weight | 347.4g/mol |
| IUPAC Name | 5-[(E)-indol-3-ylidenemethyl]-3-methyl-2-(4-methylphenyl)imino-1,3-thiazol-4-ol |
| Standard InChI | InChI=1S/C20H17N3OS/c1-13-7-9-15(10-8-13)22-20-23(2)19(24)18(25-20)11-14-12-21-17-6-4-3-5-16(14)17/h3-12,24H,1-2H3/b14-11-,22-20? |
| Standard InChI Key | DJWBKGIDTLKLKW-QREXOADOSA-N |
| SMILES | CC1=CC=C(C=C1)N=C2N(C(=C(S2)C=C3C=NC4=CC=CC=C43)O)C |
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